Bupivacaine hydrochloride

• CAS No.: 14252-80-3
• Product Name: Bupivacaine hydrochloride
• Molecular Formula: C18H29ClN2O
• Molecular Weight: 324.9 g/mol
• IUPAC Name: 1-butyl-N-(2,6-dimethylphenyl)piperidine-2-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C18H28N2O.ClH/c1-4-5-12-20-13-7-6-11-16(20)18(21)19-17-14(2)9-8-10-15(17)3;/h8-10,16H,4-7,11-13H2,1-3H3,(H,19,21);1H
• Standard InChIKey: SIEYLFHKZGLBNX-UHFFFAOYSA-N
• SMILES: CCCCN1CCCCC1C(=O)NC2=C(C=CC=C2C)C.Cl
• Canonical SMILES: CCCCN1CCCCC1C(=O)NC2=C(C=CC=C2C)C.Cl
• Appearance: Solid powder
• Description: Bupivacaine Hydrochloride is a long-acting, amide-type local anesthetic. Bupivicaine reversibly binds to specific sodium ion channels in the neuronal membrane, resulting in a decrease in the voltage-dependent membrane permeability to sodium ions and membrane stabilization; inhibition of depolarization and nerve impulse conduction; and a reversible loss of sensation.; Bupivacaine hydrochloride (anhydrous) is a racemate composed of equimolar amounts of dextrobupivacaine hydrochloride and levobupivacaine hydrochloride. The monohydrate form is commonly used as a local anaesthetic. It has a role as an adrenergic antagonist, an amphiphile, an EC 3.1.1.8 (cholinesterase) inhibitor, an EC 3.6.3.8 (Ca(2+)-transporting ATPase) inhibitor and a local anaesthetic. It contains a levobupivacaine hydrochloride (anhydrous), a dextrobupivacaine hydrochloride (anhydrous) and a bupivacaine(1+).; A widely used local anesthetic agent.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-Butyl-N-(2,6-dimethylphenyl)-2-piperidinecarboxamide; Bupivacain Janapharm; Bupivacain RPR; Bupivacain-RPR; Bupivacaina Braun; Bupivacaine; Bupivacaine Anhydrous; Bupivacaine Carbonate; Bupivacaine Hydrochloride; Bupivacaine Monohydrochloride, Monohydrate; Buvacaina; Carbostesin; Dolanaest; Marcain; Marcaine; Sensorcaine; Svedocain Sin Vasoconst
• Reference: 1: Lonner JH, Scuderi GR, Lieberman JR. Potential utility of liposome bupivacaine in orthopedic surgery. Am J Orthop (Belle Mead NJ). 2015 Mar;44(3):111-7. Review. PubMed PMID: 25750943.; 2: Portillo J, Kamar N, Melibary S, Quevedo E, Bergese S. Safety of liposome extended-release bupivacaine for postoperative pain control. Front Pharmacol. 2014 Apr 30;5:90. doi: 10.3389/fphar.2014.00090. eCollection 2014. Review. PubMed PMID: 24817851; PubMed Central PMCID: PMC4012190.; 3: Tong YC, Kaye AD, Urman RD. Liposomal bupivacaine and clinical outcomes. Best Pract Res Clin Anaesthesiol. 2014 Mar;28(1):15-27. doi: 10.1016/j.bpa.2014.02.001. Epub 2014 Mar 15. Review. PubMed PMID: 24815964.; 4: Kharitonov V. A review of the compatibility of liposome bupivacaine with other drug products and commonly used implant materials. Postgrad Med. 2014 Jan;126(1):129-38. doi: 10.3810/pgm.2014.01.2733. Review. PubMed PMID: 24393760.; 5: Baxter R, Bramlett K, Onel E, Daniels S. Impact of local administration of liposome bupivacaine for postsurgical analgesia on wound healing: a review of data from ten prospective, controlled clinical studies. Clin Ther. 2013 Mar;35(3):312-320.e5. doi: 10.1016/j.clinthera.2013.02.005. Epub 2013 Mar 1. Review. PubMed PMID: 23453403.; 6: Hu D, Onel E, Singla N, Kramer WG, Hadzic A. Pharmacokinetic profile of liposome bupivacaine injection following a single administration at the surgical site. Clin Drug Investig. 2013 Feb;33(2):109-15. doi: 10.1007/s40261-012-0043-z. Review. PubMed PMID: 23229686.; 7: Coney L, Wang B, Ugen KE, Boyer J, McCallus D, Srikantan V, Agadjanyan M, Pachuk CJ, Herold K, Merva M, et al. Facilitated DNA inoculation induces anti-HIV-1 immunity in vivo. Vaccine. 1994 Dec;12(16):1545-50. Review. PubMed PMID: 7879423.; 8: Niesel HC, Klimpel L, Kaiser H, al-Rafai S. [The single intercostal block--surgical and therapeutic indications]. Reg Anaesth. 1989 Jan;12(1):1-12. Review. German. PubMed PMID: 2645621.
• PubChem Compound: 64737
• Last Modified: Nov 11 2021